Cas no 1516992-43-0 (3-(4-methyl-1H-imidazol-5-yl)piperidine)

• Product Name: 3-(4-methyl-1H-imidazol-5-yl)piperidine
• CAS No: 1516992-43-0
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6166428
• PubChem ID: 82596967
• Update Time: 2025-05-20

3-(4-methyl-1H-imidazol-5-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyl-1H-imidazol-5-yl)piperidine
• EN300-1809830
• 1516992-43-0

• Inchi： 1S/C9H15N3/c1-7-9(12-6-11-7)8-3-2-4-10-5-8/h6,8,10H,2-5H2,1H3,(H,11,12)
• InChI Key： NMSALHLQIIIEEI-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=C(C)NC=N2)C1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.7Ų

Additional information on 3-(4-methyl-1H-imidazol-5-yl)piperidine

3-(4-Methyl-1H-imidazol-5-yl)piperidine: A Comprehensive Overview

3-(4-Methyl-1H-imidazol-5-yl)piperidine, also known by its CAS number 1516992-43-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural properties, which make it a promising candidate for various applications in drug development, catalysis, and advanced materials. The molecule consists of a piperidine ring fused with an imidazole moiety, where the imidazole group is substituted with a methyl group at the 4-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, which are critical for its functional versatility.

The synthesis of 3-(4-Methyl-1H-imidazol-5-yl)piperidine typically involves a multi-step process that combines principles from heterocyclic chemistry and ring-forming reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the scalability of this compound. Researchers have explored various catalysts, including transition metal catalysts and organocatalysts, to optimize the reaction conditions. For instance, the use of palladium-catalyzed coupling reactions has been reported to significantly improve the yield and purity of the compound.

One of the most intriguing aspects of 3-(4-Methyl-1H-imidazol-5-yl)piperidine is its ability to act as a versatile building block in medicinal chemistry. The imidazole ring is known for its ability to form hydrogen bonds, which is a key feature in drug design for targeting specific biological receptors. Recent studies have demonstrated that this compound exhibits potential as a lead molecule in the development of novel therapeutics for neurodegenerative diseases and cancer. For example, researchers have reported that derivatives of this compound can modulate the activity of certain enzymes implicated in these diseases, suggesting promising therapeutic applications.

In addition to its role in drug discovery, 3-(4-Methyl-1H-imidazol-5-yl)piperidine has also found applications in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of conductive polymers and semiconducting materials. Recent research has focused on incorporating this compound into polymer frameworks to enhance their electrical conductivity and mechanical stability. Experimental results have shown that films made from these polymers exhibit excellent charge transport properties, making them suitable for use in flexible electronics and sensors.

The structural flexibility of 3-(4-Methyl-1H-imidazol-5-yl)piperidine also lends itself well to catalytic applications. The nitrogen atoms within the imidazole and piperidine rings can act as Lewis acid sites, enabling the compound to function as a catalyst in various organic transformations. For instance, recent studies have highlighted its effectiveness as a catalyst in asymmetric synthesis reactions, where it facilitates the formation of chiral centers with high enantioselectivity. This property makes it an attractive alternative to traditional metal-based catalysts, particularly in environmentally friendly chemical processes.

The environmental impact of synthesizing and using 3-(4-Methyl-1H-imidazol-5-yl)piperidine has also been a topic of interest among researchers. Efforts are being made to develop greener synthesis routes that minimize waste generation and reduce energy consumption. For example, solvent-free reaction conditions and biodegradable catalysts are being explored to enhance the sustainability of this compound's production process. These advancements align with global initiatives aimed at promoting sustainable chemistry practices.

In conclusion, 3-(4-Methyl-1H-imidazol-5-yl)piperidine, with its CAS number 1516992-43-0, represents a multifaceted chemical entity with diverse applications across various scientific disciplines. Its unique structural features, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool in both academic research and industrial innovation. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in shaping future developments in chemistry and materials science.